Cas no 104-81-4 (4-Methylbenzyl bromide)

P-methyl benzyl bromide is a chemical substance with the molecular formula of c8h9br< Br>

4-Methylbenzyl bromide structure

Product Name:4-Methylbenzyl bromide

CAS No:104-81-4

Molecular Formula:C₈H₉Br

Molecular Weight:185.0611

MDL:MFCD00000181

CID:35292

PubChem ID:24891943

4-Methylbenzyl bromide Properties

Names and Identifiers

- 1-(Bromomethyl)-4-methylbenzene
- 1-(bromomethyl)-4-methyl-benzen
- alpha-bromo-p-xylen
- alpha-Bromo-p-xylol
- Benzene, 1-(bromomethyl)-4-methyl-
- -Bromo-p-xylene
- omega-Bromo-p-xylene
- p-(bromomethyl)toluene
- 4-Methylbenzyl bromide
- alpha-Bromo-p-xylene
- a-Bromo-p-xylene
- p-Methylbenzyl bromide
- p-Xylyl bromide
- α-BroMo-p-xylene
- 1-Bromomethyl-4-methylbenzene
- à-bromo-p-xylene
- p-xylylalpha-bromide
- 4-BROMOMETHYLTOLUENE
- 4-(Bromomethyl)toluene
- 1-(Bromomethyl)-4-Methyl-Benzene
- 4-Methylbenzylbromide
- p-Xylyl-alpha-bromide
- p-Xylyl alpha-bromide
- p-Xylene, alpha-bromo-
- p-Xylene, .alpha.-bromo-
- .alpha.-Bromo-p-xylol
- .alpha.-Bromo-p-xylene
- p-Xylyl-.alpha.-bromide
- EIN
- 4methylbenzyl bromide
- STR01086
- A831991
- V2DIK2AP5I
- NS00023323
- P-XYLYL BROMIDE [MI]
- 4-(methyl)benzyl bromide
- MFCD00000181
- HSDB 2193
- AKOS009158727
- 1-bromomethyl-4-methyl-benzene
- A24594
- 4-methyl benzyl bromide
- 1-(bromomethyl)-4-methyl-benzen;alpha-bromo-p-xylen
- AC-7078
- p-Xylylbromid
- 4-methybenzyl bromide
- .omega.-Bromo-p-xylene
- 4-Methylbenzyl bromide, 97%
- NSC 8050
- InChI=1/C8H9Br/c1-7-2-4-8(6-9)5-3-7/h2-5H,6H2,1H
- B0138
- NSC-8050
- para methylbenzyl bromide
- EINECS 203-240-6
- p-methyl benzyl bromide
- P-XYLYL .ALPHA.-BROMIDE
- 4-methyl-benzylbromide
- J-001269
- SCHEMBL121442
- 104-81-4
- NSC8050
- UNII-V2DIK2AP5I
- 4-methyl-benzyl bromide
- FT-0631577
- Q27291445
- DTXSID7059305
- 4-methylphenylmethyl bromide
- p-(Bromomethyl)toluene
- DB-000238
- pXylene, alphabromo
- DTXCID6032853
- 4(bromomethyl)toluene
- pXylyl alphabromide
- Benzene, 1(bromomethyl)4methyl
- P-XYLYL BROMIDE
- alphaBromopxylene
- alphaBromopxylol
- p(Bromomethyl)toluene
- 1(Bromomethyl)4methylbenzene
- 4-bromomethyltoluene
- pXylylalphabromide
- pMethylbenzyl bromide
- 4-Methylbenzyl Bromide
- A-BROMO-P-XYLENE
- ALPHA-BROMO-P-XYLENE
- +Expand
- MDL： MFCD00000181
- InChIKey： WZRKSPFYXUXINF-UHFFFAOYSA-N
- Inchi： 1S/C8H9Br/c1-7-2-4-8(6-9)5-3-7/h2-5H,6H2,1H3
- SMILES： BrC([H])([H])C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H]
- BRN： 507389

Computed Properties

Exact Mass: 183.98876g/mol
Surface Charge: 0
XLogP3: 3
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 1
Monoisotopic Mass: 183.98876g/mol
Monoisotopic Mass: 183.98876g/mol
Topological Polar Surface Area: 0Å²
Heavy Atom Count: 9
Complexity: 72.6
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: nothing
Surface Charge: 0

Experimental Properties

Stability Shelf Life: Stable under recommended storage conditions.
Temperature: When heated to decomposition it emits toxic fumes of Br-. /Xylyl Bromide/
LogP: 2.88990
PSA: 0.00000
Merck: 10090
Refractive Index: 1.5540 (estimate)
Water Partition Coefficient: Almost insoluble
Boiling Point: 218-220 °C(lit.)
Melting Point: 34-36 °C (lit.)
Flash Point: Fahrenheit: 208.4 ° f
Celsius: 98 ° c
FEMA: 3151
Color/Form: Liquid or crystalline
Solubility: It is soluble in acetone \ diethyl ether, volatile and hydrolyzable
Sensitiveness: Sensitive to light
Density: 1,324 g/cm3

4-Methylbenzyl bromide Security Information

Symbol: GHS05
RTECS：CY9039300
WGK Germany：3
Safety Term：6.1
Safety Instruction： S26-S36/37/39-S45
Packing Group：II
Packing Group：II
Risk Phrases：R20/21/22; R34
Hazard Level：6.1
Dangerous goods sign： C
Hazardous Material transportation number：UN 3417 6.1/PG 2
Hazard Statement： H314
Warning Statement： P280,P305+P351+P338,P310
Prompt：dangerous
Storage Condition：2-8°C
PackingGroup：II
Risk Phrases： 34
Signal Word：Danger
TSCA：Yes
HazardClass：6.1
FLUKA BRAND F CODES：8-19

4-Methylbenzyl bromide Customs Data

HS CODE：2903999090
Customs Data：

China Customs Code:
2903999090

Overview:

2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

4-Methylbenzyl bromide Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003M85-1g	4-Methylbenzyl Bromide	104-81-4	98%	1g	$31.00
A2B Chem LLC	AB67973-1g	4-Methylbenzyl Bromide	104-81-4	98%	1g	$17.00	2024-04-20
abcr	AB117821-5 g	4-Methylbenzyl bromide, 98%; .	104-81-4	98%	5g	€54.50	2023-05-10
Apollo Scientific	OR40462-25g	4-Methylbenzyl bromide	104-81-4	98%	25g	£30.00	2024-05-25
Fluorochem	227793-1g	1-(Bromomethyl)-4-methylbenzene	104-81-4	95%	1g	￡10.00	2022-02-28
TRC	M289735-5g	4-Methylbenzyl Bromide	104-81-4		5g	$ 115.00	2023-09-07
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	A13297-5g	4-Methylbenzyl bromide, 98%	104-81-4	98%	5g	￥471.00	2023-02-22
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	JM7548-25g	4-Methylbenzyl bromide	104-81-4	≥98%	25g	￥410元	2023-09-15
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	M109534-100g	4-Methylbenzyl bromide	104-81-4	98%	100g	¥1199.90	2023-09-02
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M26450-25g	1-(Bromomethyl)-4-methylbenzene	104-81-4		25g	¥246.0	2021-09-08

4-Methylbenzyl bromide Suppliers

Shanghai Macklin Biochemical Co., Ltd

Audited Supplier

(CAS:104-81-4)

MR./MRS.:SHEN JING LI

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Shanghai Aladdin Biochemical Technology Co., Ltd

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(CAS:104-81-4)

MR./MRS.:A LA DING

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Shanghai Acmec Biochemical Co.,Ltd

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(CAS:104-81-4)

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SHANG HAI YUAN YE Biotechnology Co., Ltd.

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(CAS:104-81-4)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

4-Methylbenzyl bromide Related Literature

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2. CLVI.—The nature of the alternating effect in carbon chains. Part XXV. The mechanism of aromatic side-chain substitution

Christopher Kelk Ingold,Eugene Rothstein J. Chem. Soc. 1928 1217
3. Co-solvent effects on the indirect reduction of alkyl and benzyl halides: experimental evidence of a link between electron transfer and SN1-like processes

Henrik Jensen,Kim Daasbjerg J. Chem. Soc. Perkin Trans. 2 2000 1251
4. Photochemical synthesis of a zirconium cyclobutadienyl complex

P. Minh N. ??,Novruz G. Akhmedov,Jeffrey L. Petersen,Brian S. Dolinar,Carsten Milsmann Chem. Commun. 2020 56 5397
5. Phosphonic acid mediated practical dehalogenation and benzylation with benzyl halides

Jing Xiao,Yonghao Ma,Xiaofang Wu,Jing Gao,Zilong Tang,Li-Biao Han RSC Adv. 2019 9 22343
6. CCV.—The rate of reaction of alkyl haloids with certain tertiary bases

Richard William Dades Preston,Humphrey Owen Jones J. Chem. Soc. Trans. 1912 101 1930
7. Synthesis of difluoromethyl and deuterium-labeled difluoromethyl thioethers from aliphatic electrophiles

Tianqi Ding,Lvqi Jiang,Wenbin Yi Chem. Commun. 2020 56 3995
8. Advice from the Scientific Advisory Board of the Organisation for the Prohibition of Chemical Weapons on riot control agents in connection to the Chemical Weapons Convention

Christopher M. Timperley,Jonathan E. Forman,Pal ?as,Mohammad Abdollahi,Djafer Benachour,Abdullah Saeed Al-Amri,Augustin Baulig,Renate Becker-Arnold,Veronica Borrett,Flerida A. Cari?o,Christophe Curty,David Gonzalez,Michael Geist,William Kane,Zrinka Kovarik,Roberto Martínez-álvarez,Robert Mikulak,Nicia Maria Fusaro Mour?o,Slawomir Neffe,Evandro De Souza Nogueira,Ponnadurai Ramasami,Syed K. Raza,Valentin Rubaylo,Ahmed E. M. Saeed,Koji Takeuchi,Cheng Tang,Ferruccio Trifirò,Francois Mauritz van Straten,Alejandra G. Suárez,Farhat Waqar,Paula S. Vanninen,Mohammad Zafar-Uz-Zaman,Slavica Vu?ini?,Volodymyr Zaitsev,Mongia Sa?d Zina,Stian Holen,Fauzia Nurul Izzati RSC Adv. 2018 8 41731
9. Versatile gold catalyzed transglycosidation at ambient temperature

Abhijeet K. Kayastha,Srinivas Hotha Chem. Commun. 2012 48 7161
10. Surface-initiated atom transfer radical polymerization of glycidyl methacrylate and styrene from boron nitride nanotubes

Muhammad Ejaz,Satish C. Rai,Kai Wang,Karen Zhang,Weilie Zhou,Scott M. Grayson J. Mater. Chem. C 2014 2 4073

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Cas no 104-81-4 (4-Methylbenzyl bromide)

4-Methylbenzyl bromide Properties

Names and Identifiers

Computed Properties

Experimental Properties

4-Methylbenzyl bromide Security Information

4-Methylbenzyl bromide Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

4-Methylbenzyl bromide Price

4-Methylbenzyl bromide Suppliers

4-Methylbenzyl bromide Related Literature

Related Categories

104-81-4 (4-Methylbenzyl bromide) Related Products